Cas no 4815-25-2 (Methyl 2-amino-4-ethyl-5-methylthiophene-3-carboxylate)

Methyl 2-amino-4-ethyl-5-methylthiophene-3-carboxylate is a heterocyclic organic compound featuring a thiophene core substituted with amino, ethyl, methyl, and ester functional groups. This versatile intermediate is particularly valuable in pharmaceutical and agrochemical synthesis due to its reactive amino and carboxylate moieties, which facilitate further derivatization. Its structural framework is useful in constructing complex molecules, including bioactive compounds and functional materials. The compound exhibits moderate stability under standard conditions, making it suitable for diverse synthetic applications. Its well-defined reactivity profile allows for selective modifications, enhancing its utility in targeted chemical transformations. Proper handling under inert conditions is recommended to preserve its integrity.
Methyl 2-amino-4-ethyl-5-methylthiophene-3-carboxylate structure
4815-25-2 structure
Product Name:Methyl 2-amino-4-ethyl-5-methylthiophene-3-carboxylate
CAS No:4815-25-2
MF:C9H13NO2S
MW:199.27002120018
MDL:MFCD00781744
CID:326028
PubChem ID:597615
Update Time:2025-06-07

Methyl 2-amino-4-ethyl-5-methylthiophene-3-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Methyl 2-amino-4-ethyl-5-methylthiophene-3-carboxylate
    • 2-AMINO-4-ETHYL-5-METHYL-THIOPHENE-3-CARBOXYLICACID METHYL ESTER
    • 3-Thiophenecarboxylicacid, 2-amino-4-ethyl-5-methyl-, methyl ester
    • methyl 2-amino-4-ethyl-5-methyl-3-thiophenecarboxylate
    • 2-amino-4-ethyl-5-methylthiophene-3-carboxylic acid methyl ester
    • FS-1355
    • EN300-227700
    • DTXSID30344525
    • A827485
    • SB66998
    • ODDNCALHGKYZJB-UHFFFAOYSA-N
    • 2-Amino-4-ethyl-5-methyl-thiophene-3-carboxylic acid methyl ester
    • CS-0137493
    • Oprea1_184738
    • 4815-25-2
    • SCHEMBL8907220
    • E74257
    • AKOS000220119
    • MFCD00781744
    • Methyl 2-amino-4-ethyl-5-methyl-3-thiophenecarboxylate #
    • FT-0693519
    • ALBB-001581
    • STK315360
    • DB-029284
    • AK-968/10638062
    • BBL037367
    • MDL： MFCD00781744
    • Inchi： 1S/C9H13NO2S/c1-4-6-5(2)13-8(10)7(6)9(11)12-3/h4,10H2,1-3H3
    • InChI Key： ODDNCALHGKYZJB-UHFFFAOYSA-N
    • SMILES： S1C(=C(C(=O)OC)C(=C1C)CC)N

Computed Properties

  • Exact Mass: 199.06700
  • Monoisotopic Mass: 199.067
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 198
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 80.6A^2
  • XLogP3: 2.9

Experimental Properties

  • Density: 1.184
  • Boiling Point: 326°C at 760 mmHg
  • Flash Point: 150.9°C
  • Refractive Index: 1.568
  • PSA: 80.56000
  • LogP: 2.56890
  • Vapor Pressure: 0.0±0.7 mmHg at 25°C

Methyl 2-amino-4-ethyl-5-methylthiophene-3-carboxylate Security Information

Methyl 2-amino-4-ethyl-5-methylthiophene-3-carboxylate Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Methyl 2-amino-4-ethyl-5-methylthiophene-3-carboxylate Pricemore >>

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M286623-500mg
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abcr
AB218966-1 g
Methyl 2-amino-4-ethyl-5-methyl-3-thiophenecarboxylate; 95%
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abcr
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